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Compound of Interest

Compound Name: 3-Mercaptopropionate

Cat. No.: B1240610

This guide provides crucial safety and logistical information for handling 3-
Mercaptopropionate, including its common forms such as 3-Mercaptopropionic acid and its
esters (e.g., Methyl 3-mercaptopropionate, Ethyl 3-mercaptopropionate). The following
procedures are based on available safety data sheets for these related compounds and are
intended to provide a comprehensive framework for safe laboratory operations.

Immediate Safety Concerns: 3-Mercaptopropionate and its derivatives are characterized by a
strong, unpleasant stench.[1][2][3][4] Primary hazards associated with these chemicals include
serious eye irritation, skin irritation or burns, and toxicity if swallowed or inhaled.[1][2][5][6]

Personal Protective Equipment (PPE)

Proper selection and use of personal protective equipment are paramount to ensure safety.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1240610?utm_src=pdf-interest
https://www.benchchem.com/product/b1240610?utm_src=pdf-body
https://www.benchchem.com/product/b1240610?utm_src=pdf-body
https://www.benchchem.com/product/b1240610?utm_src=pdf-body
https://www.benchchem.com/product/b1240610?utm_src=pdf-body
https://www.benchchem.com/product/b1240610?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/14234.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1082056118_3-MERCAPTOPROPIONICACIDCASNO107-96-0MSDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Decyl_3_mercaptopropionate.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202757/3-Mercaptopropionic_acid.pdf
https://pim-resources.coleparmer.com/sds/14234.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1082056118_3-MERCAPTOPROPIONICACIDCASNO107-96-0MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC148875000&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/107-96-0-A0002910-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Recommendation

Rationale

Eye and Face Protection

Chemical splash goggles. A
face shield (minimum 8-inch)
should be worn in addition to
goggles when there is a risk of
splashing.[2][3][4]

Protects against splashes that
can cause serious eye

damage or irritation.[1][5][6]

Hand Protection

Chemically resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber).[3][6]

Prevents skin contact which

can cause irritation or burns.[2]

[6]

Skin and Body Protection

Laboratory coat, long pants,

and closed-toe shoes.[3]

Provides a barrier against

accidental spills and splashes.

[3]

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood.[3][5] If engineering
controls are insufficient, a
NIOSH-approved respirator
with an organic vapor cartridge
is recommended.[3] For spills
or emergencies, a self-
contained breathing apparatus
(SCBA) may be necessary.[2]

[4]

Minimizes inhalation of vapors,
which can be harmful or fatal

and have a strong odor.[1][5]

[6]

Operational Plan: Safe Handling and Storage

Adherence to proper handling and storage protocols is critical for maintaining a safe laboratory

environment.

Handling Procedures:

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[5][7]
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» Ventilation: Always work in a well-ventilated area, with a chemical fume hood being the
preferred engineering control.[3][5]

e Avoiding Contact: Avoid contact with eyes, skin, and clothing.[1][2] Do not breathe mists or
vapors.[5]

e Hygiene: Wash hands thoroughly after handling and before breaks.[1][2] Do not eat, drink, or
smoke in the work area.[4][6] Contaminated work clothing should not be allowed out of the
workplace.

e Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition
as some derivatives are combustible liquids.[1][5]

Storage Procedures:
» Store in a tightly closed, original container in a dry, cool, and well-ventilated place.[1][4][5]

o Keep away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[5]

e Store in a corrosives area if handling 3-Mercaptopropionic acid.[3]

Emergency Protocols

Spill Response:
o Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.[2][9]
o Control Ignition Sources: Remove all sources of ignition.[10]

» Containment: Use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.[2]
[9][10] Do not allow the spill to enter drains or waterways.[2][6]

o Collection: Collect the absorbed material using spark-proof tools and place it in a suitable,
sealed container for hazardous waste.[10][11]

» Decontamination: Clean the spill area thoroughly.
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First Aid Measures:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids. Seek immediate medical attention.[1][2][5]

o Skin Contact: Immediately remove all contaminated clothing. Wash skin with plenty of soap
and water for at least 15 minutes. Seek immediate medical attention.[1][2][4]

e Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[1][2][4]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[1][2][6]

Disposal Plan

Chemical waste must be disposed of in accordance with all local, state, and federal
regulations.

Waste Collection:

o Collect all waste, including contaminated PPE and absorbent materials, in a designated,
labeled, and sealed container for hazardous waste.[2][9]

Disposal Method:

o Contact a licensed professional waste disposal service to dispose of the material.[4] The
material may be dissolved or mixed with a combustible solvent and burned in a chemical
incinerator equipped with an afterburner and scrubber.[4]

Quantitative Data

The following table summarizes key physical and chemical properties for 3-Mercaptopropionic
acid and its ethyl ester. This data is for reference and should be used as a general guideline.
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Property 3-Mercaptopropionic acid Ethyl 3- .
mercaptopropionate

CAS Number 107-96-0[9] 5466-06-8[1]

Molecular Formula C3H602S[9] C5H1002S5[7]

Molecular Weight 106.14 g/mol [9] 134.20 g/mol [7]

Boiling Point 110-111 °C @ 15 mmHg[9] 75-76 °C @ 10 mmHg[9]

Flash Point 93 °C (199.4 °F)[9] 72 °C (161.6 °F)[1]

Specific Gravity 1.218[9] 1.059[9]

Workflow for Safe Handling of 3-

Mercaptopropionate
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Safe Handling Workflow for 3-Mercaptopropionate

Preparation
- Verify fume hood function

- Assemble all required PPE
- Locate emergency equipment

Handling
- Work within fume hood
- Avoid skin/eye contact
- Keep away from ignition sources

I
etrieve for Next Usé
|

Store Unused Chemical If Spill Occurs

Storage Spill / Emergency
- Tightly sealed container - Evacuate and ventilate
- Cool, dry, well-ventilated area - Wear appropriate PPE
- Away from incompatibles - Contain and collect waste

Dispose of Contaminated Items

Disposal
- Collect in sealed container
- Label as hazardous waste
- Follow institutional protocols

=
0]
=
z

End of Process

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-Mercaptopropionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for 3-
Mercaptopropionate and its Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1240610#personal-protective-equipment-for-

handling-3-mercaptopropionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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